1-Methoxy-3,3-dimethylcyclobutane-1-carbaldehyde
Overview
Description
1-Methoxy-3,3-dimethylcyclobutane-1-carbaldehyde is a chemical compound that has gained significant attention in the field of organic chemistry due to its unique properties and potential applications. This compound is also known as MDC and is widely used in the synthesis of various organic molecules.
Mechanism of Action
The mechanism of action of 1-Methoxy-3,3-dimethylcyclobutane-1-carbaldehyde is not well understood. However, it is believed that MDC acts as a nucleophile in various organic reactions due to the presence of a carbonyl group and a methoxy group.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of 1-Methoxy-3,3-dimethylcyclobutane-1-carbaldehyde. However, it has been reported that MDC has low toxicity and is not harmful to humans or the environment.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-Methoxy-3,3-dimethylcyclobutane-1-carbaldehyde in lab experiments is its high purity and stability. MDC is also readily available and relatively inexpensive. However, the limitations of using MDC include its low solubility in water and its limited reactivity in certain organic reactions.
Future Directions
There are several future directions for research on 1-Methoxy-3,3-dimethylcyclobutane-1-carbaldehyde. One potential direction is to investigate the mechanism of action of MDC in various organic reactions. Another direction is to explore the potential applications of MDC in the synthesis of novel pharmaceuticals and chiral compounds. Additionally, research could focus on improving the solubility and reactivity of MDC in organic reactions.
Scientific Research Applications
1-Methoxy-3,3-dimethylcyclobutane-1-carbaldehyde has numerous applications in the field of organic chemistry. It is widely used in the synthesis of various organic molecules such as steroids, terpenes, and alkaloids. MDC is also used as a reagent in the formation of chiral compounds and as a precursor in the synthesis of various pharmaceuticals.
properties
IUPAC Name |
1-methoxy-3,3-dimethylcyclobutane-1-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O2/c1-7(2)4-8(5-7,6-9)10-3/h6H,4-5H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HYZOOGINTKVLEO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(C1)(C=O)OC)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methoxy-3,3-dimethylcyclobutane-1-carbaldehyde | |
CAS RN |
1934653-88-9 |
Source
|
| Record name | 1-methoxy-3,3-dimethylcyclobutane-1-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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